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Compound of Interest

Compound Name: 2-Bromo-1,1,3-trimethoxypropane

CAS No.: 759-97-7

Cat. No.: B1200775

Get Quote
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Authored by: Your Senior Application Scientist
Introduction: Unveiling a Versatile Synthetic Building
Block
2-Bromo-3-methoxypropionaldehyde dimethyl acetal, systematically named 2-Bromo-1,1,3-
trimethoxypropane, is a halogenated acetal that serves as a highly versatile and reactive

intermediate in modern organic synthesis. Its structure is distinguished by two key functional

groups: a reactive bromine atom at the alpha-position to the acetal and a methoxy group at the

beta-position. This unique arrangement offers a powerful platform for the construction of complex

molecular architectures, particularly in the fields of pharmaceutical and agrochemical development.

The acetal group acts as a masked aldehyde, stable under neutral to basic conditions, which can

be readily deprotected under acidic conditions to reveal the aldehyde functionality for subsequent

transformations. The presence of the bromine atom provides a reactive site for nucleophilic

substitution and cross-coupling reactions, enabling the introduction of a wide array of substituents.
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This guide provides a comprehensive overview of the characteristics, synthesis, reactivity, and

potential applications of this valuable synthetic intermediate.

Physicochemical and Spectroscopic Characteristics
A thorough understanding of the physical and spectral properties of 2-Bromo-3-

methoxypropionaldehyde dimethyl acetal is paramount for its effective use in the laboratory.

Identifier and Chemical Properties

Property Value Source

Chemical Name
2-Bromo-1,1,3-

trimethoxypropane

Synonyms

2-Bromo-3-

methoxypropionaldehyde

dimethyl acetal, alpha-bromo-

beta-methoxypropionic aldehyde

dimethylacetal

CAS Number 759-97-7

Molecular Formula C₆H₁₃BrO₃

Molecular Weight 213.07 g/mol

Appearance Liquid

Boiling Point 54-55 °C at 21 Torr

Density 1.395 g/cm³ at 20 °C

Refractive Index n20/D 1.458

digraph "2_Bromo_3_methoxypropionaldehyde_dimethyl_acetal" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1];

node [shape=none, fontname="Helvetica", fontsize=10];

edge [fontname="Helvetica", fontsize=10];

C1 [label="C", pos="0,0!"];

C2 [label="C", pos="1,0!"];
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C3 [label="C", pos="2,0!"];

Br [label="Br", pos="1,1!"];

O1 [label="O", pos="-1,0.5!"];

O2 [label="O", pos="-1,-0.5!"];

O3 [label="O", pos="3,0!"];

CH3_1 [label="CH3", pos="-2,0.5!"];

CH3_2 [label="CH3", pos="-2,-0.5!"];

CH3_3 [label="CH3", pos="4,0!"];

C1 -- C2;

C2 -- C3;

C2 -- Br;

C1 -- O1;

C1 -- O2;

O1 -- CH3_1;

O2 -- CH3_2;

C3 -- O3;

O3 -- CH3_3;

}

Caption: Chemical structure of 2-Bromo-3-methoxypropionaldehyde dimethyl acetal.

Proposed Synthesis Pathway
While a specific, detailed literature preparation for 2-Bromo-3-methoxypropionaldehyde dimethyl

acetal is not readily available, a plausible synthetic route can be proposed based on established

methodologies for the bromination of related acetals. The synthesis would likely involve the alpha-

bromination of 3-methoxypropionaldehyde dimethyl acetal.

Step 1: Acetalization of 3-Methoxypropionaldehyde
The initial step involves the protection of the aldehyde group of 3-methoxypropionaldehyde as a

dimethyl acetal. This is a standard acid-catalyzed reaction with methanol.
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Click to download full resolution via product page

Caption: Proposed acetalization of 3-methoxypropionaldehyde.

Step 2: Alpha-Bromination
The subsequent and crucial step is the selective bromination at the alpha-position to the newly

formed acetal. This can be achieved using a suitable brominating agent, such as N-

bromosuccinimide (NBS), often with a radical initiator like AIBN or under photochemical conditions.

3-Methoxypropionaldehyde
dimethyl acetal

2-Bromo-3-methoxypropionaldehyde
dimethyl acetal

Alpha-Bromination

N-Bromosuccinimide (NBS)
Radical Initiator (e.g., AIBN) or UV light

Click to download full resolution via product page

Caption: Proposed alpha-bromination to yield the target compound.

Reactivity and Mechanistic Considerations
The synthetic utility of 2-Bromo-3-methoxypropionaldehyde dimethyl acetal stems from the distinct

reactivity of its functional groups.

Nucleophilic Substitution at the Brominated Carbon
The carbon atom bearing the bromine is electrophilic and susceptible to nucleophilic attack,

proceeding primarily through an SN2 mechanism. This allows for the introduction of a variety of
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nucleophiles, including amines, alkoxides, thiolates, and carbanions, providing a straightforward

route to a diverse range of substituted propionaldehyde derivatives.

Hydrolysis of the Acetal
The dimethyl acetal serves as a robust protecting group for the aldehyde functionality. It is stable to

a wide range of non-acidic reagents, including organometallics and hydrides. Deprotection is

readily achieved under aqueous acidic conditions, regenerating the aldehyde for further

transformations such as oxidation, reduction, or olefination reactions.

2-Bromo-3-methoxypropionaldehyde
dimethyl acetal

Nucleophilic Substitution Product

Nu⁻ (Sₙ2)

2-Bromo-3-methoxypropionaldehyde

H₃O⁺

Click to download full resolution via product page

Caption: Key reactions of 2-Bromo-3-methoxypropionaldehyde dimethyl acetal.

Predicted Spectroscopic Data
While experimental spectra for 2-Bromo-3-methoxypropionaldehyde dimethyl acetal are not widely

published, its spectroscopic characteristics can be predicted based on its structure and data from

analogous compounds.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is expected to show distinct signals for the methoxy groups, the acetal

proton, and the methylene and methine protons of the propyl chain. The protons on the carbon

bearing the bromine will be significantly deshielded.

¹³C NMR Spectroscopy (Predicted)
The carbon-13 NMR spectrum should display six unique signals corresponding to each carbon

atom in the molecule. The carbon attached to the bromine atom will appear at a characteristic
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downfield shift.

Infrared (IR) Spectroscopy (Predicted)
The IR spectrum is anticipated to show strong C-O stretching vibrations for the ether and acetal

functionalities, along with C-H stretching and bending vibrations. The C-Br stretch will appear in the

fingerprint region.

Mass Spectrometry (Predicted)
The mass spectrum will exhibit a characteristic isotopic pattern for the molecular ion due to the

presence of bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). Fragmentation will likely involve

the loss of methoxy groups and the bromine atom.

Applications in Drug Development and Organic
Synthesis
The bifunctional nature of 2-Bromo-3-methoxypropionaldehyde dimethyl acetal makes it a valuable

precursor in the synthesis of complex organic molecules. Its ability to introduce a three-carbon unit

with latent aldehyde functionality and a point for further substitution is highly advantageous in the

construction of heterocyclic systems and acyclic chains with defined stereochemistry.

In drug development, this intermediate can be employed in the synthesis of novel pharmacophores.

The aldehyde, once unmasked, can participate in reactions to form imines, oximes, and other

functionalities common in bioactive molecules. The bromo-substituted carbon allows for the

attachment of various side chains, enabling the exploration of structure-activity relationships.

Handling and Safety
2-Bromo-3-methoxypropionaldehyde dimethyl acetal is expected to be a reactive and potentially

hazardous chemical. As with all halogenated organic compounds, it should be handled with

appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat,

in a well-ventilated fume hood. It may be an irritant to the eyes, skin, and respiratory system. For

detailed safety information, it is crucial to consult the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
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2-Bromo-3-methoxypropionaldehyde dimethyl acetal represents a potent and versatile tool for the

synthetic chemist. Its unique combination of a masked aldehyde and a reactive brominated center

allows for a wide range of chemical transformations. While detailed experimental data for this

specific compound remains somewhat scarce in the public domain, its properties and reactivity can

be reliably predicted based on established chemical principles. This guide provides a foundational

understanding for researchers and drug development professionals looking to leverage the

synthetic potential of this valuable intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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